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Compound of Interest

Compound Name: JAK1/TYK2-IN-3

Cat. No.: B1409497 Get Quote

Application Notes and Protocols for JAK1/TYK2-
IN-3
For Researchers, Scientists, and Drug Development Professionals

Introduction
JAK1/TYK2-IN-3 is a potent and selective dual inhibitor of Janus kinase 1 (JAK1) and Tyrosine

kinase 2 (TYK2). These kinases are integral components of the JAK-STAT signaling pathway,

which plays a critical role in the immune response by transducing signals for numerous

cytokines and growth factors. Dysregulation of this pathway is implicated in various

autoimmune and inflammatory diseases. JAK1/TYK2-IN-3 offers a valuable tool for studying

the roles of JAK1 and TYK2 in these pathological processes and for the development of novel

therapeutics. This document provides detailed information on the solubility of JAK1/TYK2-IN-3
and protocols for its preparation in in vitro assays.

Data Presentation
The following table summarizes the key quantitative data for JAK1/TYK2-IN-3.
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Property Value Reference

Molecular Formula C₁₇H₂₁F₂N₇O [1]

Molecular Weight 377.39 g/mol [1]

IC₅₀ for TYK2 6 nM [2]

IC₅₀ for JAK1 37 nM [2]

IC₅₀ for JAK2 140 nM [2]

IC₅₀ for JAK3 362 nM [2]

Solubility in DMSO ≥ 10 mM [1]

Signaling Pathway
The JAK-STAT signaling cascade is initiated by the binding of cytokines to their specific

receptors, leading to the activation of associated JAKs.[3] Activated JAKs then phosphorylate

the receptor, creating docking sites for Signal Transducer and Activator of Transcription (STAT)

proteins.[4] Once docked, STATs are phosphorylated by the JAKs, dimerize, and translocate to

the nucleus to regulate gene transcription.[5][6] JAK1 and TYK2 are key mediators in the

signaling of several pro-inflammatory cytokines, including interferons and interleukins.[7]
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Stock Solution Preparation

Working Solution Preparation

In Vitro Assay

1. Weigh Compound

2. Dissolve in DMSO

3. Vortex/Sonicate

4. Aliquot & Store at -80°C

5. Thaw Stock Aliquot

6. Serial Dilution (in DMSO)

7. Final Dilution (in Assay Medium/Buffer)

8. Add to Cells/Enzyme

9. Incubate

10. Measure Endpoint

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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